Cas no 257883-50-4 (Thiophene, 2,5-bis[4-(bromomethyl)phenyl]-)

• Product Name: Thiophene, 2,5-bis[4-(bromomethyl)phenyl]-
• CAS No: 257883-50-4
• MF: C₁₈H₁₄Br₂S
• MW: 422.176762104034
• CID: 1427289
• PubChem ID: 85769190
• Update Time: 2025-04-20

Thiophene, 2,5-bis[4-(bromomethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2,5-bis[4-(bromomethyl)phenyl]-
• 257883-50-4
• DTXSID001264772

• Inchi： 1S/C18H14Br2S/c19-11-13-1-5-15(6-2-13)17-9-10-18(21-17)16-7-3-14(12-20)4-8-16/h1-10H,11-12H2
• InChI Key： LHQWJTHJUBSFPT-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)C1=CC=C(C2C=CC(CBr)=CC=2)S1

Computed Properties

• Exact Mass: 421.91625g/mol
• Monoisotopic Mass: 419.91830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 28.2Ų